Cas no 402512-28-1 (1H-Pyrazole-3-carboxylic acid, 5-(5-methyl-2-thienyl)-, 2-(4-pyridinylmethylene)hydrazide)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-(5-methyl-2-thienyl)-, 2-(4-pyridinylmethylene)hydrazide
• CAS No: 402512-28-1
• MF: C₁₅H₁₃N₅OS
• MW: 311.361620664597
• CID: 5584047
• PubChem ID: 6869522
• Update Time: 2024-11-07

1H-Pyrazole-3-carboxylic acid, 5-(5-methyl-2-thienyl)-, 2-(4-pyridinylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-(5-methyl-2-thienyl)-, 2-(4-pyridinylmethylene)hydrazide
• (E)-3-(5-Methylthiophen-2-yl)-N'-(pyridin-4-ylmethylene)-1H-pyrazole-5-carbohydrazide
• 5-(5-Methylthiophen-2-yl)-N'-(pyridin-4-ylmethylene)-1H-pyrazole-3-carbohydrazide
• AKOS000561775
• 3-(5-METHYL-2-THIENYL)-N'-(4-PYRIDINYLMETHYLENE)-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• 402512-28-1
• STK104758
• SCHEMBL12095521
• 3-(5-METHYLTHIOPHEN-2-YL)-N'-[(E)-(PYRIDIN-4-YL)METHYLIDENE]-1H-PYRAZOLE-5-CARBOHYDRAZIDE

• Inchi： 1S/C15H13N5OS/c1-10-2-3-14(22-10)12-8-13(19-18-12)15(21)20-17-9-11-4-6-16-7-5-11/h2-9H,1H3,(H,18,19)(H,20,21)
• InChI Key： WZHSVZHJUQZGTC-UHFFFAOYSA-N
• SMILES： N1C(C2SC(C)=CC=2)=CC(C(NN=CC2C=CN=CC=2)=O)=N1

Computed Properties

• Exact Mass: 311.08408123g/mol
• Monoisotopic Mass: 311.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 10.57±0.10(Predicted)